Cas no 1806582-96-6 (3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile)

• Product Name: 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile
• CAS No: 1806582-96-6
• MF: C₁₀H₇BrF₃NO
• MW: 294.067892313004
• CID: 4979535
• Update Time: 2025-09-28

3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile

• Inchi： 1S/C10H7BrF3NO/c11-8-6-7(2-1-5-15)3-4-9(8)16-10(12,13)14/h3-4,6H,1-2H2
• InChI Key： FDUIIGWTXZUGRS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 3.7
• Topological Polar Surface Area: 33

Additional information on 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile

Comprehensive Overview of 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile (CAS No. 1806582-96-6)

3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1806582-96-6, is frequently searched in chemical databases, reflecting its growing importance in industrial and academic settings.

In recent years, the demand for fluorinated compounds like 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's nitrile functionality also opens doors for further derivatization, making it a versatile building block in organic synthesis.

From an environmental perspective, the trifluoromethoxy group in 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile has drawn attention due to its persistence in ecosystems. This has led to discussions about green chemistry alternatives and sustainable synthesis methods. Laboratories worldwide are exploring catalytic processes to minimize waste and energy consumption during its production, aligning with global ESG (Environmental, Social, and Governance) trends.

The compound's spectral data (NMR, IR, and MS) are well-documented, facilitating its identification and quality control. Analytical chemists often highlight its distinct 13C NMR signals near 110-120 ppm, attributed to the cyano carbon, as a key fingerprint. These characteristics are crucial for ensuring batch-to-batch consistency, a critical factor in GMP (Good Manufacturing Practice) compliance for pharmaceutical intermediates.

Market analysts note increasing patent filings involving 1806582-96-6, particularly in bioconjugation technologies and proteolysis-targeting chimeras (PROTACs). Its structural motifs are being leveraged to design small-molecule degraders, a hot topic in drug discovery circles. This trend underscores the compound's relevance in cutting-edge precision medicine applications.

Handling 3-(3-Bromo-4-(trifluoromethoxy)phenyl)propanenitrile requires standard organic laboratory precautions. While not classified as hazardous under most regulatory frameworks, its brominated aromatic nature warrants proper ventilation and personal protective equipment (PPE). Material Safety Data Sheets (MSDS) emphasize storage in amber glass containers under inert atmosphere to prevent degradation, a detail often queried in chemical handling forums.

Future research directions may explore the compound's utility in click chemistry reactions or as a precursor for heterocyclic scaffolds. With the rise of AI-assisted molecular design, computational chemists are modeling its interactions with biological targets, potentially unlocking novel applications in diagnostic imaging or targeted drug delivery systems.